Cas no 525-40-6 (1-methyl-2,3,4,9-tetrahydro-1h-beta-carboline)

1-methyl-2,3,4,9-tetrahydro-1h-beta-carboline structure
525-40-6 structure
Product Name:1-methyl-2,3,4,9-tetrahydro-1h-beta-carboline
CAS No:525-40-6
MF:C12H14N2
MW:186.252962589264
CID:937079
PubChem ID:91522
Update Time:2025-04-19

1-methyl-2,3,4,9-tetrahydro-1h-beta-carboline Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-2,3,4,9-tetrahydro-1h-beta-carboline
    • 1-METHYL-2,3,4,9-TETRAHYDRO-1H-?CARBOLINE
    • 1-METHYL-2,3,4,9-TETRAHYDRO-1H-β-CARBOLINE
    • 1-METHYL-2,3,4,9-TETRAHYDRO-1 H-B-CARBOLINE
    • 1-Methyl-2,3,4,9-tetrahydro-1H-?-carboline
    • CALLIGONINE
    • DL-ELEAGNIN
    • DL-TETRAHYDROHARMAN
    • ELEAGNIN,DL
    • Eleganine Tetrahydroharman
    • IFLAB-BB F1983-0033
    • TETRAHYDROHARMAN
    • Harman, 1,2,3,4-tetrahydro-
    • MS-3709
    • 1,2,3,4-Tetrahydroharman
    • (+/-)-TETRAHYDROHARMAN
    • 1-Methyltetrahydro-.beta.-carboline
    • SB45840
    • NS00045881
    • UNII-W6CLK26X7V
    • 1,3,4-Tetrahydroharmane
    • MFCD00046879
    • EU-0013732
    • 1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole
    • SR-01000505230
    • 1H-Pyrido(3,4-b)indole, 2,3,4,9-tetrahydro-1-methyl-
    • CS-0249214
    • W6CLK26X7V
    • 1-Methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
    • 2506-10-7
    • BDBM50132092
    • (.+/-.)-Tetrahydroharmane
    • Oprea1_069935
    • NSC-92525
    • (+/-)-TETRAHYDROHARMANE
    • 1,2,3,4-Tetrahydroharmane
    • 2,3,4,9-tetrahydro-1-methyl-1H-pyrido[3,4-b]indole
    • F1983-0033
    • 2,3,4,9-Tetrahydro-1-methyl-1H-pyrido(3,4-b)indole
    • 1-Methyl-1,2,3,4-tetrahydro-.beta.-carboline
    • NSC92525
    • CHEMBL440524
    • Harman,2,3,4-tetrahydro-
    • DTXSID901027440
    • SR-01000505230-1
    • STK724371
    • Q7706553
    • EN300-42800
    • 1H-Pyrido(3,4-b)indole, 2,3,4,9-tetrahydro-1-methyl-, (+-)-
    • Methtryptoline
    • 1,3,4-Tetrahydroharman
    • EINECS 219-711-4
    • 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-1-methyl-
    • Oprea1_717157
    • 1-METHYL-2,3,4,9-TETRAHYDRO-1H-PYRIDO(3,4-B)INDOLE
    • 1-Methyl-2,3,4,9-tetrahydro-1H-ss-carboline
    • 525-40-6
    • NSC 92525
    • Z204323524
    • Tetrahydroharmane
    • AKOS016300451
    • Eleagnine
    • SCHEMBL7018798
    • .beta.-Carboline, 1-methyltetrahydro
    • AKOS000274320
    • 1-Methyl-2,3,4,9-tetrahydro-1H-beta-carboline #
    • NCIOpen2_001385
    • (+/-)-1-METHYL-1,2,3,4-TETRAHYDRO-.BETA.-CARBOLINE
    • Inchi: 1S/C12H14N2/c1-8-12-10(6-7-13-8)9-4-2-3-5-11(9)14-12/h2-5,8,13-14H,6-7H2,1H3
    • InChI Key: LPIJOZBIVDCQTE-UHFFFAOYSA-N
    • SMILES: CC1C2NC3C(C=2CCN1)=CC=CC=3

Computed Properties

  • Exact Mass: 186.11600
  • Monoisotopic Mass: 186.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 27.8Ų

Experimental Properties

  • Melting Point: 179-180°C
  • PSA: 27.82000
  • LogP: 2.70340
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